N-(3-chloro-4-methylphenyl)piperazine-1-carboxamide hydrochloride
Overview
Description
“N-(3-chloro-4-methylphenyl)piperazine-1-carboxamide hydrochloride” is a chemical compound with the molecular formula C12H17Cl2N3O . It has a molecular weight of 290.19 .
Molecular Structure Analysis
The InChI code for “N-(3-chloro-4-methylphenyl)piperazine-1-carboxamide hydrochloride” is 1S/C12H16ClN3O.ClH/c1-9-2-3-10 (8-11 (9)13)15-12 (17)16-6-4-14-5-7-16;/h2-3,8,14H,4-7H2,1H3, (H,15,17);1H .Physical And Chemical Properties Analysis
“N-(3-chloro-4-methylphenyl)piperazine-1-carboxamide hydrochloride” is a powder that is stored at room temperature .Scientific Research Applications
Pharmacological Research
This compound has been studied for its potential effects on the serotonin system, which is known to modulate the behavioral and neurochemical effects of substances like cocaine. It may serve as a tool in understanding receptor subtype functions .
Anti-tubercular Agents
Research has been conducted to explore its efficacy as an anti-tubercular agent, where cell viability was measured by in vitro MTT assay to determine IC 50 values from dose-response curves .
Proteomics Research
It is offered as a specialty product for proteomics research, indicating its use in studying proteins and their functions .
Pharmaceutical Testing
The compound is available for purchase for pharmaceutical testing, suggesting its application in drug development and quality control processes .
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)piperazine-1-carboxamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O.ClH/c1-9-2-3-10(8-11(9)13)15-12(17)16-6-4-14-5-7-16;/h2-3,8,14H,4-7H2,1H3,(H,15,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMNJZSKZUNKMAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N2CCNCC2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-methylphenyl)piperazine-1-carboxamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.